Cas no 1806966-11-9 (5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile)
5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile
-
- Inchi: 1S/C8H5F3N2O/c9-6-4(1-2-12)8(14)13-3-5(6)7(10)11/h3,7H,1H2,(H,13,14)
- InChI Key: LQBBCVZXKBTZHC-UHFFFAOYSA-N
- SMILES: FC1C(C(F)F)=CNC(C=1CC#N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 375
- XLogP3: -0.1
- Topological Polar Surface Area: 52.9
5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029036797-250mg |
5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile |
1806966-11-9 | 95% | 250mg |
$989.80 | 2022-03-31 | |
| Alichem | A029036797-500mg |
5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile |
1806966-11-9 | 95% | 500mg |
$1,769.25 | 2022-03-31 | |
| Alichem | A029036797-1g |
5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile |
1806966-11-9 | 95% | 1g |
$2,866.05 | 2022-03-31 |
5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile
Recent Advances in the Study of 5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile (CAS: 1806966-11-9)
5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile (CAS: 1806966-11-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its difluoromethyl and fluoro substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel drug candidates.
A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00542) demonstrated the compound's role as a key intermediate in the synthesis of potent kinase inhibitors. The researchers utilized 5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile as a scaffold to develop selective JAK3 inhibitors with improved metabolic stability compared to previous generations of compounds. The presence of the difluoromethyl group was found to significantly enhance both binding affinity and pharmacokinetic properties.
In the area of agrochemical research, a recent patent application (WO2023187564) highlighted the compound's utility as a precursor for novel fungicides. The fluorinated pyridine core structure was shown to confer exceptional systemic activity against various plant pathogens while maintaining favorable environmental safety profiles. This dual application in both pharmaceutical and agricultural domains underscores the versatility of this chemical entity.
Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024, 98: 129567) revealed that the hydroxypyridine moiety in 5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile plays a crucial role in hydrogen bond formation with biological targets. The strategic placement of fluorine atoms was shown to modulate both the compound's lipophilicity and its ability to penetrate cellular membranes, making it particularly valuable for CNS-targeted drug development.
Current challenges in working with this compound include optimizing its synthetic route for large-scale production and further characterizing its metabolic pathways. Recent advances in continuous flow chemistry (Org. Process Res. Dev. 2023, 27, 8, 1435-1446) have shown promise in addressing the former challenge, while ongoing ADME studies are expected to provide more comprehensive data on its biological fate.
The growing body of research on 5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile suggests its potential as a privileged structure in medicinal chemistry. Future directions may include exploration of its applications in PROTAC design, radiopharmaceutical development, and as a fluorinated bioisostere in drug discovery programs. As research continues, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.
1806966-11-9 (5-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)